3-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H20ClNO4S/c1-13-15(18)9-6-10-16(13)24(21,22)19-11-17(20,12-23-2)14-7-4-3-5-8-14/h3-10,19-20H,11-12H2,1-2H3
• InChI Key: DCDHTNOQLFDPRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC(COC)(C2=CC=CC=C2)O
• Molecular Formula: C17H20ClNO4S
• Molecular Weight: 369.9 g/mol

Description

3-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methylbenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively researched for its potential applications in the field of medicine.

Scientific Research Applications

Pharmacokinetics and Biotransformation

Studies have detailed the pharmacokinetics and biotransformation of compounds similar to 3-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methylbenzenesulfonamide, focusing on their absorption, metabolism, and excretion patterns in humans. For instance, the metabolism and elimination patterns of different parabens (chemical cousins to the compound ) following oral intake have been extensively studied. These studies provide insight into how such compounds are processed by the human body, including their conversion into various metabolites and the efficiency of their excretion through urine (Moos et al., 2016).

Human Exposure and Health Risks

Research on human exposure to compounds structurally related to 3-chloro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-methylbenzenesulfonamide, such as parabens, has raised concerns regarding their potential health risks. These studies have measured the concentrations of such compounds in human urine, providing evidence of widespread exposure across different populations. By understanding the levels of exposure, researchers aim to assess the potential health risks associated with long-term exposure to these chemicals (Honda et al., 2018).

Environmental and Dietary Exposure

Investigations into the occurrence of parabens and their chlorinated derivatives in environmental samples, such as swimming pools, have highlighted the potential for human exposure through non-dietary sources. These studies contribute to a broader understanding of the various exposure pathways, including ingestion, dermal absorption, and inhalation, which may collectively contribute to the body burden of these compounds (Li et al., 2015).

Metabolic Pathways and Metabolite Identification

Further research has focused on identifying specific metabolites formed from the biotransformation of related compounds, shedding light on the metabolic pathways involved. These studies have uncovered a range of metabolites, including those with oxidative modifications, which can serve as biomarkers for assessing exposure and understanding the potential for bioaccumulation and toxicity (Kavanagh et al., 2012).